Cas no 1213110-51-0 ((1S)-6-bromoindan-1-amine)

(1S)-6-bromoindan-1-amine structure
(1S)-6-bromoindan-1-amine structure
Product Name:(1S)-6-bromoindan-1-amine
CAS No:1213110-51-0
MF:C9H10BrN
MW:212.086401462555
MDL:MFCD07373955
CID:2184404
PubChem ID:51441552
Update Time:2024-11-03

(1S)-6-bromoindan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1S)-6-bromo-2,3-dihydro-1h-inden-1-amine
    • (S)-6-BROMO-INDAN-1-YLAMINE
    • MFCD07373955
    • CS-0055352
    • (S)-6-BROMO-2,3-DIHYDRO-1H-INDEN-1-AMINE
    • 1213110-51-0
    • (1S)-6-BROMOINDANYLAMINE
    • DS-8990
    • P10463
    • EN300-6776541
    • (1S)-6-bromoindan-1-amine
    • AKOS025405152
    • DB-309663
    • MDL: MFCD07373955
    • Inchi: 1S/C9H10BrN/c10-7-3-1-6-2-4-9(11)8(6)5-7/h1,3,5,9H,2,4,11H2/t9-/m0/s1
    • InChI Key: DUPHONQIBOZOHL-VIFPVBQESA-N
    • SMILES: BrC1C=CC2=C(C=1)[C@H](CC2)N

Computed Properties

  • Exact Mass: 210.99966g/mol
  • Monoisotopic Mass: 210.99966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26Ų

(1S)-6-bromoindan-1-amine Pricemore >>

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